ABT-925 anhydrous free base
ABT-925 anhydrous free base
Brand Name:
Vulcanchem
CAS No.:
220519-06-2
VCID:
VC0107489
InChI:
InChI=1S/C20H27F3N6OS/c1-19(2,3)17-25-14(20(21,22)23)13-15(26-17)29-10-8-28(9-11-29)7-4-12-31-18-24-6-5-16(30)27-18/h5-6,13H,4,7-12H2,1-3H3,(H,24,27,30)
SMILES:
Molecular Formula:
C₂₀H₂₇F₃N₆OS
Molecular Weight:
456.5 g/mol
ABT-925 anhydrous free base
CAS No.: 220519-06-2
Reference Standards
VCID: VC0107489
Molecular Formula: C₂₀H₂₇F₃N₆OS
Molecular Weight: 456.5 g/mol
| CAS No. | 220519-06-2 |
|---|---|
| Product Name | ABT-925 anhydrous free base |
| Molecular Formula | C₂₀H₂₇F₃N₆OS |
| Molecular Weight | 456.5 g/mol |
| IUPAC Name | 2-[3-[4-[2-tert-butyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]propylsulfanyl]-1H-pyrimidin-6-one |
| Standard InChI | InChI=1S/C20H27F3N6OS/c1-19(2,3)17-25-14(20(21,22)23)13-15(26-17)29-10-8-28(9-11-29)7-4-12-31-18-24-6-5-16(30)27-18/h5-6,13H,4,7-12H2,1-3H3,(H,24,27,30) |
| Standard InChIKey | KXVAICSRMHXLJN-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(C)C1=NC(=CC(=N1)N2CCN(CC2)CCCSC3=NC=CC(=O)N3)C(F)(F)F |
| Synonyms | Lu 201640; 2-[[3-[4-[2-(1,1-Dimethylethyl)-6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]propyl]thio]-4(3H)-pyrimidinone; 2-[[3-[4-[2-(1,1-Dimethylethyl)-6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]propyl]thio]-4(1H)-pyrimidinone |
| PubChem Compound | 9916104 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume